Cas no 353-81-1 (2,2-Difluorobutane)
2,2-Difluorobutane is a fluorinated hydrocarbon with the molecular formula C₄H₈F₂. This compound is characterized by the presence of two fluorine atoms bonded to the same carbon within a butane framework, imparting unique chemical and physical properties. Its high thermal stability and low reactivity make it suitable for applications as a refrigerant, solvent, or intermediate in organic synthesis. The fluorine substitution enhances its lipophilicity, potentially improving performance in specialty formulations. Additionally, its relatively low boiling point and inertness under standard conditions contribute to its utility in precision industrial processes. Careful handling is advised due to potential flammability and volatility.
2,2-Difluorobutane structure
Product Name:2,2-Difluorobutane
CAS No:353-81-1
MF:C4H8F2
MW:94.1031284332275
MDL:MFCD20489351
CID:293837
PubChem ID:520729
Update Time:2025-05-30
2,2-Difluorobutane Chemical and Physical Properties
Names and Identifiers
-
- Butane, 2,2-difluoro-
- 2,2-difluorobutane
- 2,2-Difluorbutan
- 2,2-difluoro-butane
- 2-butylidene difluoride
- butane,2,2-difluoro
- sec-Butylidendifluorid
- sec-Butylidenfluorid
- 353-81-1
- MFCD20489351
- DTXSID70334440
- IRYLDWBMZRIVFQ-UHFFFAOYSA-N
- Butane, 2,2-difluoro
- AKOS004904116
- 2,2-Difluorobutane
-
- MDL： MFCD20489351
- Inchi： 1S/C4H8F2/c1-3-4(2,5)6/h3H2,1-2H3
- InChI Key： IIADOUMJKYSCPM-UHFFFAOYSA-N
- SMILES： FC(C)(CC)F
Computed Properties
- Exact Mass: 94.05940
- Monoisotopic Mass: 94.05940658g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 40.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.9282 (rough estimate)
- Melting Point: -117.5°C
- Boiling Point: 30.85°C
- Refractive Index: 1.3192
- PSA: 0.00000
- LogP: 2.05160
2,2-Difluorobutane Customs Data
- HS CODE：2903399090
- Customs Data：
China Customs Code:
2903399090Overview:
2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
2,2-Difluorobutane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC450284-5g |
2,2-Difluorobutane |
353-81-1 | 97% | 5g |
£662.00 | 2025-02-21 | |
| TRC | D457933-50mg |
2,2-Difluorobutane |
353-81-1 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D457933-100mg |
2,2-Difluorobutane |
353-81-1 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D457933-500mg |
2,2-Difluorobutane |
353-81-1 | 500mg |
$ 230.00 | 2022-06-05 | ||
| abcr | AB531312-1 g |
2,2-Difluorobutane; . |
353-81-1 | 1g |
€203.50 | 2023-03-30 | ||
| abcr | AB531312-5 g |
2,2-Difluorobutane; . |
353-81-1 | 5g |
€713.50 | 2023-03-30 | ||
| abcr | AB531312-1g |
2,2-Difluorobutane; . |
353-81-1 | 1g |
€361.20 | 2025-02-16 | ||
| abcr | AB531312-5g |
2,2-Difluorobutane; . |
353-81-1 | 5g |
€1058.90 | 2025-02-16 | ||
| Apollo Scientific | PC450284-1g |
2,2-Difluorobutane |
353-81-1 | 97% | 1g |
£136.00 | 2025-02-21 |
2,2-Difluorobutane Related Literature
-
1. 682. Free-radical substitution in aliphatic compounds. Part III. Halogenation of the 2-halogenobutanesP. S. Fredricks,J. M. Tedder J. Chem. Soc. 1961 3520
-
Feng Zheng,Lin Fu,Renxiao Wang,Feng-Ling Qing Org. Biomol. Chem. 2010 8 163
-
3. Fluorination of propane and propene over cobalt(III) trifluoride and potassium tetrafluorocobaltate(III)James Burdon,Laurent Garnier,Richard L. Powell J. Chem. Soc. Perkin Trans. 2 1996 625
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